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Compound of Interest

Compound Name: (3,4-Diaminophenyl)methanol

CAS No.: 63189-98-0

Cat. No.: B1315401

Get Quote

CAS Number: 63189-98-0 Synonyms: 3,4-Diaminobenzyl alcohol; 3,4-

Diaminobenzenemethanol Molecular Formula: C₇H₁₀N₂O Molecular Weight: 138.17 g/mol

Physical State: Solid (Off-white to pale brown powder)

Executive Summary & Core Directive
(3,4-Diaminophenyl)methanol is a bifunctional building block critical in the synthesis of

benzimidazole-based pharmaceuticals, including antimicrobial and anticancer agents. Unlike its

solvent namesake (Methanol), this compound is a solid phenylenediamine derivative.

The Critical Handling Nuance: While its acute toxicity is classified as "Harmful" (Category 4)

rather than "Toxic," the primary operational risk is oxidative instability. Like most electron-rich

aromatic amines, this compound rapidly degrades into dark, intractable quinone-imine

impurities upon exposure to air and light. Success in handling is defined by anaerobic integrity.

Hazard Identification & Risk Assessment
Distinction from Methanol Solvent
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CRITICAL WARNING: Do not confuse this solid intermediate with Methanol (CAS 67-56-1).

(3,4-Diaminophenyl)methanol: Solid, Acute Tox 4 (Harmful), Irritant.

Methanol (Solvent): Liquid, Acute Tox 3 (Toxic), Flammable, Causes Blindness.

GHS Classification & Toxicology
Hazard Class Category H-Code Statement

Acute Toxicity (Oral) 4 H302 Harmful if swallowed.

Acute Toxicity

(Dermal)
4 H312

Harmful in contact

with skin.

Acute Toxicity

(Inhalation)
4 H332 Harmful if inhaled.

Skin

Corrosion/Irritation
2 H315 Causes skin irritation.

Eye Damage/Irritation 2A H319
Causes serious eye

irritation.

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.

Toxicological Insight: Phenylenediamines are known sensitizers. While specific sensitization

data for this derivative is limited, cross-sensitization with other p-phenylenediamines is

probable. Repeated dermal exposure may lead to allergic dermatitis.

Storage & Stability Protocol
Field Experience: Users often report the compound turning purple/black within weeks if stored

improperly. This degradation is irreversible and interferes with cyclization reactions.

The "Golden Rule" of Storage
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen.
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Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient; use electrical

tape or shrink bands for long-term storage.

Light: Strictly protect from light.

Visual Quality Check
Pass: Off-white, beige, or light tan powder.

Fail: Dark brown, purple, or black crust. Action: Recrystallization is difficult due to polarity;

disposal and repurchase is recommended for GMP applications.

Handling & Experimental Workflow
Engineering Controls (Hierarchy of Controls)
The following decision tree dictates the required safety setup based on the operation scale.

Operation Type

Weighing Solid (<1g) Bulk Handling (>1g)

Fume Hood (Sash <18 inches)
Nitrile Gloves (Double)

Powder Hood or Glove Box
Tyvek Sleeves + N95/P100 Backup

Dissolving in Solvent

Closed System Transfer
Degassed Solvents Only

Click to download full resolution via product page
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Figure 1: Risk-based decision matrix for handling (3,4-Diaminophenyl)methanol.

Step-by-Step Solubilization Protocol
Objective: Prepare a solution for benzimidazole synthesis without inducing oxidation.

Degas Solvent: Sparge the solvent (typically Methanol, Ethanol, or DMF) with Argon for 15

minutes before adding the solid.

Weighing: Weigh the solid quickly. If the ambient humidity is high (>60%), weigh inside a

glove bag to prevent hygroscopic clumping and oxidation.

Addition: Add the solid to the solvent, not vice versa, to minimize dust generation.

Dissolution: Stir under a positive pressure of inert gas. The solution should remain clear to

pale yellow. A rapid color change to dark orange/red indicates oxidation.

Application: Benzimidazole Synthesis
Context: This compound is primarily used to synthesize 2-substituted-5-

(hydroxymethyl)benzimidazoles via condensation with aldehydes.

Reaction Mechanism & Safety Risks
The condensation involves the formation of a Schiff base intermediate followed by oxidative

cyclization.

Precursors:
(3,4-Diaminophenyl)methanol

+ Aldehyde (R-CHO)

Intermediate:
Schiff Base (Imine)

 Condensation
(-H2O)

Risk: Oxidation of
starting material

(Impurity Formation)

Cyclization:
Ring Closure

 Oxidative
Step

Product:
Benzimidazole Derivative

Risk: Exotherm
if oxidant used

Click to download full resolution via product page

Figure 2: Synthetic pathway and critical risk points in benzimidazole formation.
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Optimizing the Reaction
Oxidant Choice: While air can drive the cyclization, it is uncontrolled. Using mild oxidants like

Sodium Metabisulfite (Na₂S₂O₅) or Ferric Chloride (FeCl₃) on a solid support often yields

cleaner profiles than open-air reflux.

Purification: The hydroxymethyl group increases polarity. If the product is water-soluble,

avoid aqueous workups; use evaporation and trituration or Reverse Phase (C18)

chromatography.

Emergency Response
Scenario Immediate Action Technical Rationale

Skin Contact
Wash with soap and water for

15 min. Do not use alcohol.

Alcohol increases skin

permeability of amines,

accelerating systemic

absorption.

Eye Contact
Rinse with water for 15 min.

Lift eyelids.

Amines are basic; prolonged

contact causes corneal

clouding.

Spill (Solid)
Dampen with water (mist), then

sweep.

Dry sweeping generates dust

(inhalation hazard).

Fire
Use CO₂, Dry Chemical, or

Foam.

Burning releases toxic

Nitrogen Oxides (NOx).

Waste Disposal
Classification: Hazardous Waste (Amine-containing).

Protocol: Dissolve in a combustible solvent (e.g., acetone) and dispose of via a licensed

chemical incinerator equipped with an afterburner and scrubber.

Do Not: Do not dispose of down the drain. Phenylenediamines are toxic to aquatic life (Long-

term effects).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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